Cas no 96783-80-1 (1-Methyl-3-nitro-5-(trifluoromethyl)benzene)

1-Methyl-3-nitro-5-(trifluoromethyl)benzene structure

96783-80-1 structure

Product Name:1-Methyl-3-nitro-5-(trifluoromethyl)benzene

CAS No:96783-80-1

Molecular Formula:C₈H₆NO₂F₃

Molecular Weight:205.13394

CID:1029236

PubChem ID:13455433

1-Methyl-3-nitro-5-(trifluoromethyl)benzene Properties

Names and Identifiers

- 1-Methyl-3-nitro-5-(trifluoromethyl)benzene
- 3-Methyl-5-nitrobenzotrifluoride
- 3-METHYL-5-TRIFLUOROMETHYLNITROBENZENE
- 3-NITRO-5-(TRIFLUOROMETHYL)TOLUENE
- SCHEMBL2957816
- DTXSID70541298
- 96783-80-1
- A858669
- AKOS015995419
- 3-METHYL-5-NITROBENZOTRIFLUORIDE
- AVWBWIZTGVJIKB-UHFFFAOYSA-N
- DB-194208
- +Expand
- MDL： MFCD13250178
- InChIKey： AVWBWIZTGVJIKB-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H6F3NO2/c1-5-2-6(8(9,10)11)4-7(3-5)12(13)14/h2-4H,1H3
- SMILES： CC1=CC(=CC(=C1)[N+](=O)[O-])C(F)(F)F

Computed Properties

Exact Mass: 205.03500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 2
Monoisotopic Mass: 205.03506292g/mol
Heavy Atom Count: 14
Complexity: 224
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Topological Polar Surface Area: 45.8Å²

Experimental Properties

LogP: 3.44520
PSA: 45.82000

1-Methyl-3-nitro-5-(trifluoromethyl)benzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0066NB-100mg	1-Methyl-3-nitro-5-(trifluoromethyl)benzene	96783-80-1	95%	100mg	$130.00	2024-04-19
A2B Chem LLC	AC87751-100mg	1-Methyl-3-nitro-5-(trifluoromethyl)benzene	96783-80-1	97%	100mg	$88.00	2024-07-18
Aaron	AR0066VN-100mg	1-Methyl-3-nitro-5-(trifluoromethyl)benzene	96783-80-1	97%	100mg	$63.00	2024-07-18
Ambeed	A634564-100mg	1-Methyl-3-nitro-5-(trifluoromethyl)benzene	96783-80-1	97%	100mg	$71.0
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS1653-100mg	1-methyl-3-nitro-5-(trifluoromethyl)benzene	96783-80-1	95%	100mg	￥490.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1637683-100mg	1-Methyl-3-nitro-5-(trifluoromethyl)benzene	96783-80-1	97%	100mg	￥556.00

1-Methyl-3-nitro-5-(trifluoromethyl)benzene Synthesis

Synthetic Circuit 1

401-79-6

96783-80-1

87617-21-8

67192-42-1

81-20-9

Reaction Conditions

1.1 Reagents: Nitric acid Solvents: Water

Reference

A unique application of the sulfide reduction useful for the preparation of isomerically pure aromatic nitro compounds and anilines

Nickson, Thomas E., Journal of Organic Chemistry, 1986, 51(20), 3903-4

Synthetic Circuit 2

23984-80-7

96783-80-1

87617-21-8

67192-42-1

81-20-9

Reaction Conditions

1.1 Reagents: Sodium nitrate , Sulfuric acid Catalysts: Bronze Solvents: Ethanol , Dichloromethane , Water
2.1 Reagents: Nitric acid Solvents: Water

Reference

A unique application of the sulfide reduction useful for the preparation of isomerically pure aromatic nitro compounds and anilines

Nickson, Thomas E., Journal of Organic Chemistry, 1986, 51(20), 3903-4

Synthetic Circuit 3

96783-80-1

87617-21-8

67192-42-1

96783-80-1

87617-21-8

67192-42-1

81-20-9

Reaction Conditions

1.1 Reagents: Disodium sulfide , Sulfur , Ammonium chloride Solvents: Methanol , Water
1.2 Reagents: Hydrochloric acid
2.1 Reagents: Sodium nitrate , Sulfuric acid Catalysts: Bronze Solvents: Ethanol , Dichloromethane , Water
3.1 Reagents: Nitric acid Solvents: Water

Reference

A unique application of the sulfide reduction useful for the preparation of isomerically pure aromatic nitro compounds and anilines

Nickson, Thomas E., Journal of Organic Chemistry, 1986, 51(20), 3903-4

1-Methyl-3-nitro-5-(trifluoromethyl)benzene Raw materials

1-Methyl-3-nitro-5-(trifluoromethyl)benzene Preparation Products

1-Methyl-3-nitro-5-(trifluoromethyl)benzene Related Literature

1. Hydrodeoxygenation of biodiesel-related fatty acid methyl esters to diesel-range alkanes over zeolite-supported ruthenium catalysts†

Jinzhu Chen Catal. Sci. Technol., 2016,6, 7239-7251
2. Cu(i)-based delafossite compounds as photocathodes in p-type dye-sensitized solar cells

Mingzhe Yu,Thomas I. Draskovic,Yiying Wu Phys. Chem. Chem. Phys., 2014,16, 5026-5033
3. Nanoelectrochemistry at liquid/liquid interfaces for analytical, biological, and material applications

Siao-Han Huang,Moghitha Parandhaman,Solaleh Farnia,Jiyeon Kim,Shigeru Amemiya Chem. Commun., 2023,59, 9575-9590
4. Paracetamol metabolism, hepatotoxicity, biomarkers and therapeutic interventions: a perspective†‡

Toby J. Athersuch,Daniel J. Antoine,Alan R. Boobis,Muireann Coen,Ann K. Daly,Lucia Possamai,Jeremy K. Nicholson,Ian D. Wilson Toxicol. Res., 2018,7, 347-357
5. New fluorous ionic liquids function as surfactants in conventional room-temperature ionic liquids

Travis L. Merrigan,Eleanor D. Bates,Scott C. Dorman,James H. Davis Jr. Chem. Commun., 2000, 2051-2052
6. Exploiting the maize genome

Pestic. Outlook, 2001,12, 219-221
7. Stress memory for the visualization detection of complicated mechanical structures via trap structure manipulation†

Zhichao Liu,Xue Yu,Lei Zhao,Haitao Tang,Zhaofeng Wang,Xiaodie Zhu,Xiuxia Yang,Feng Zhao,Jianbei Qiu,Xuhui Xu J. Mater. Chem. C, 2022,10, 11697-11702
8. Crystal structures and magnetic properties of one-dimensional compounds constructed from Mn2(salen)2 building blocks and organic selenite acid ligands†

Shao-Liang Zhang,Xin-Chao Li,Shi-Yu Gu,Shi Guo,Zi-Yu Liu,Su-Yuan Zeng,Shan-Shan Li New J. Chem., 2021,45, 21599-21605
9. Anode potential controlled mechanism of oxidation of 9,10-dimethylanthracene

J. Chem. Soc. D, 1969, 848-849
10. Probing the neutral graphene–ionic liquid interface: insights from molecular dynamics simulations†

Maxim V. Fedorov,R. M. Lynden-Bell Phys. Chem. Chem. Phys., 2012,14, 2552-2556

96783-80-1 (1-Methyl-3-nitro-5-(trifluoromethyl)benzene) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:96783-80-1)1-Methyl-3-nitro-5-(trifluoromethyl)benzene

Purity:99%/99%/99%/99%

Quantity:1g/5g/10g/25g

Price($):214.0/698.0/1179.0/2476.0